Cas no 1214342-03-6 (3-(3-Fluoro-4-nitrophenyl)pyridine)

• Product Name: 3-(3-Fluoro-4-nitrophenyl)pyridine
• CAS No: 1214342-03-6
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• MDL: MFCD15475669
• CID: 4563285
• PubChem ID: 46315752
• Update Time: 2025-10-31

3-(3-Fluoro-4-nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)pyridine
• W11670
• 3-(3-Fluoro-4-nitrophenyl)pyridine

• MDL： MFCD15475669
• Inchi： 1S/C11H7FN2O2/c12-10-6-8(3-4-11(10)14(15)16)9-2-1-5-13-7-9/h1-7H
• InChI Key： OSRAEPDZOMIARD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=NC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 3-(3-Fluoro-4-nitrophenyl)pyridine

Recent Advances in the Study of 3-(3-Fluoro-4-nitrophenyl)pyridine (CAS: 1214342-03-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Fluoro-4-nitrophenyl)pyridine (CAS: 1214342-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(3-Fluoro-4-nitrophenyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its fluorinated aromatic ring and pyridine moiety make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors, showcasing its relevance in oncology research.

In addition to its synthetic applications, 3-(3-Fluoro-4-nitrophenyl)pyridine has been investigated for its direct biological effects. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory activity against certain inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Researchers have also explored its interactions with cellular targets, such as G-protein-coupled receptors (GPCRs), which could open new avenues for therapeutic intervention in neurological disorders.

The pharmacokinetic and toxicological profiles of 3-(3-Fluoro-4-nitrophenyl)pyridine have also been subjects of recent investigation. A 2024 preclinical study reported favorable metabolic stability and low cytotoxicity, making it a promising candidate for further optimization. However, challenges remain in improving its bioavailability and selectivity, which are critical for advancing it to clinical trials.

Looking ahead, the integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery of derivatives based on 3-(3-Fluoro-4-nitrophenyl)pyridine. Collaborative efforts between academia and industry are likely to drive innovations in this area, particularly in addressing unmet medical needs in oncology, inflammation, and neurology. This brief underscores the compound's growing importance in drug discovery and highlights the need for continued research to fully exploit its therapeutic potential.